N-(2-carbamoylphenyl)-3,5-dichlorobenzamide

• Molecular Formula: C14H10Cl2N2O2
• Molecular Weight: 309.1 g/mol
• IUPAC Name: N-(2-carbamoylphenyl)-3,5-dichlorobenzamide
• InChI: InChI=1S/C14H10Cl2N2O2/c15-9-5-8(6-10(16)7-9)14(20)18-12-4-2-1-3-11(12)13(17)19/h1-7H,(H2,17,19)(H,18,20)
• InChI Key: CEGOTWVBJKCLMY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=O)N)NC(=O)C2=CC(=CC(=C2)Cl)Cl

Description

N-(2-carbamoylphenyl)-3,5-dichlorobenzamide, also known as CDCB, is a chemical compound that has been widely used in scientific research. It is a potent and selective inhibitor of the calcium-activated chloride channel TMEM16A, which plays a critical role in a variety of physiological processes such as smooth muscle contraction, epithelial secretion, and neuronal excitability.

Scientific Research Applications

N-(2-carbamoylphenyl)-3,5-dichlorobenzamide has been used extensively in scientific research to investigate the role of TMEM16A in various physiological processes. For example, it has been shown to inhibit smooth muscle contraction in the airway, bladder, and gastrointestinal tract, suggesting that TMEM16A may be a potential target for the treatment of airway and bladder disorders. N-(2-carbamoylphenyl)-3,5-dichlorobenzamide has also been used to study the role of TMEM16A in epithelial secretion, neuronal excitability, and cancer cell proliferation.

Mechanism of Action

N-(2-carbamoylphenyl)-3,5-dichlorobenzamide inhibits TMEM16A by binding to a specific site on the channel protein, thereby preventing chloride ions from passing through the channel pore. This results in a decrease in intracellular chloride concentration, which in turn affects various physiological processes that depend on chloride flux, such as smooth muscle contraction and epithelial secretion.
Biochemical and physiological effects:
N-(2-carbamoylphenyl)-3,5-dichlorobenzamide has been shown to have a potent inhibitory effect on TMEM16A, with an IC50 value in the low nanomolar range. It has been shown to be selective for TMEM16A over other chloride channels and ion transporters. In addition, N-(2-carbamoylphenyl)-3,5-dichlorobenzamide has been shown to inhibit smooth muscle contraction in various tissues, including the airway, bladder, and gastrointestinal tract. It has also been shown to inhibit epithelial secretion and neuronal excitability.

Advantages and Limitations for Lab Experiments

N-(2-carbamoylphenyl)-3,5-dichlorobenzamide has several advantages as a research tool. It is a potent and selective inhibitor of TMEM16A, which allows for the investigation of the role of this channel in various physiological processes. It is also relatively easy to synthesize and purify, making it readily available for research use. However, there are also some limitations to the use of N-(2-carbamoylphenyl)-3,5-dichlorobenzamide. It has been shown to have some off-target effects on other ion channels and transporters, which may complicate the interpretation of results. In addition, its potency and selectivity may vary depending on the experimental conditions and cell types used.

Future Directions

There are several future directions for the use of N-(2-carbamoylphenyl)-3,5-dichlorobenzamide in scientific research. One area of interest is the development of more potent and selective inhibitors of TMEM16A, which may have greater therapeutic potential for the treatment of various diseases. Another area of interest is the investigation of the role of TMEM16A in cancer cell proliferation and metastasis, which may lead to the development of new cancer therapies. Finally, the use of N-(2-carbamoylphenyl)-3,5-dichlorobenzamide in combination with other drugs or therapies may enhance its therapeutic potential and reduce its limitations in lab experiments.

Synthesis Methods

The synthesis of N-(2-carbamoylphenyl)-3,5-dichlorobenzamide involves the reaction of 3,5-dichlorobenzoic acid with 2-aminobenzamide in the presence of carbonyldiimidazole as a coupling reagent. The resulting product is then purified by column chromatography to obtain N-(2-carbamoylphenyl)-3,5-dichlorobenzamide in high purity and yield.